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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865

This guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of benzoyl isothiocyanate, tailored for researchers, scientists, and professionals in
drug development.

Core Structure and Chemical Properties

Benzoyl isothiocyanate (CsHsNOS) is a versatile organic compound with a molecular weight
of approximately 163.20 g/mol .[1][2][3][4][5] Its structure features a benzoyl group (a benzene
ring attached to a carbonyl group) linked to an isothiocyanate functional group (-N=C=S).[2]
This unique combination of a planar, aromatic ring and a reactive, linear isothiocyanate moiety
makes it a valuable intermediate in a variety of chemical syntheses. The compound typically
appears as a yellow to orange liquid.[3][6]

The isothiocyanate group is characterized by a nitrogen atom double-bonded to a carbon atom,
which is in turn double-bonded to a sulfur atom. This arrangement makes the central carbon
atom highly electrophilic and susceptible to nucleophilic attack, which is the basis for many of
its synthetic applications.[7] The presence of the benzoyl group influences the reactivity of the
isothiocyanate, and the entire molecule serves as a key building block in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[3][6][8]

The structure of benzoyl isothiocyanate can be confirmed using spectroscopic methods such
as Fourier-transform infrared (FTIR) spectroscopy. The key vibrational frequencies observed in
the FTIR spectrum correspond to the characteristic functional groups present in the molecule.

[6]
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Quantitative Data Summary

The following table summarizes the key quantitative physical and spectroscopic data for

benzoyl isothiocyanate.

Property Value Reference
Molecular Formula CsHsNOS [41[6]
Molecular Weight 163.20 g/mol [1112][3]
Boiling Point 128-131 °C at 15 mmHg [21[31[8]
Density 1.214 g/mL at 25 °C [2][3][8]
Refractive Index (n20/D) 1.6354 [2][8]

FTIR Spectral Data

C-H stretch (aromatic) ~3065 cm™1 [6]
C=0 stretch (carbonyl) ~1696 cm™1 [6]
C=N bend (isothiocyanate) ~1592 cm~1 [6]
C-N stretch ~1274 cm™1 [6]
C=S stretch (isothiocyanate) ~1173 cm™1 [6]

Experimental Protocols

A common and efficient method for the synthesis of benzoyl isothiocyanate involves the

reaction of benzoyl chloride with a thiocyanate salt.

Method 1: Aqueous Synthesis with Catalyst[6]

o Materials: Benzoyl chloride, sodium thiocyanate, combination catalyst DP, water.

e Procedure:

o In a four-neck flask, dissolve sodium thiocyanate in water.
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o Add the combination catalyst DP to the solution.

o Under controlled temperature and reflux conditions, slowly add benzoyl chloride to the
flask.

o Allow the reaction between benzoyl chloride and sodium thiocyanate to proceed to form
benzoyl isothiocyanate.

o Upon completion of the reaction, let the mixture settle.
o Discard the agueous phase to isolate the crude benzoyl isothiocyanate.
o Product purity and yield can be determined using gas chromatography.
Method 2: Acetone Solvent Synthesis[9]
o Materials: Benzoyl chloride, ammonium thiocyanate, dry acetone.
e Procedure:

o Dissolve 160 g (2 moles) of ammonium thiocyanate in 1000 ml of dry acetone in a reaction
vessel.

o With vigorous stirring, add 280 g (2 moles) of benzoyl chloride over approximately 1 hour.
The reaction is exothermic, and a white precipitate of ammonium chloride will form.

o After the addition of benzoyl chloride is complete, reflux the mixture for a period.
o Cool the mixture and filter the ammonium chloride precipitate by suction.

o Wash the precipitate with 200 ml of acetone. The filtrate contains the benzoyl
isothiocyanate in acetone.

For high-purity benzoyl isothiocyanate, distillation over a small amount of phosphorus
pentoxide (P20s) can be performed. The distillate will crystallize in prisms.[8]

Molecular Structure and Workflow Visualization
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The following diagrams illustrate the chemical structure of benzoyl isothiocyanate and a
typical synthesis workflow.

Chemical Structure of Benzoyl Isothiocyanate
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Caption: Chemical structure of benzoyl isothiocyanate.
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Synthesis of Benzoyl Isothiocyanate
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Caption: General workflow for the synthesis of benzoyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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